N-(benzo[d]thiazol-2-yl)-2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(1,3-dimethyl-2,4-dioxo-6-propylpyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C21H21N5O3S2/c1-4-7-12-10-22-18-16(19(28)26(3)21(29)25(18)2)17(12)30-11-15(27)24-20-23-13-8-5-6-9-14(13)31-20/h5-6,8-10H,4,7,11H2,1-3H3,(H,23,24,27)
• InChI Key: HRACNZUOEXFIAX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C2C(=C1SCC(=O)NC3=NC4=CC=CC=C4S3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H21N5O3S2
• Molecular Weight: 455.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N5O3S2 and its molecular weight is 455.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has shown that derivatives of benzothiazole and related compounds can be synthesized to create novel heterocyclic compounds. These derivatives exhibit significant biological activities, such as analgesic and anti-inflammatory properties. Compounds with specific substitutions have been found to inhibit cyclooxygenase enzymes (COX-1/COX-2), displaying high COX-2 selectivity indices and analgesic activities (Abu‐Hashem et al., 2020).

Cascade Reactions for Heterocycles Synthesis

Thiourea-acetamides serve as versatile precursors for synthesizing various heterocyclic compounds through one-pot cascade reactions. These reactions are economically and environmentally advantageous due to their excellent atom economy, leading to the efficient synthesis of imidazo[1,2-c]pyrimidines and other heterocycles (Schmeyers & Kaupp, 2002).

Formation of Fused Thiazolo[3,2-a]pyrimidinones

Studies have also explored the synthesis of fused thiazolo[3,2-a]pyrimidinones using N-aryl-2-chloroacetamides as electrophilic building blocks. This method provides a pathway to synthesize ring-annulated thiazolo[3,2-a]pyrimidinone products, contributing to the chemical diversity of heterocyclic compounds (Janardhan et al., 2014).

Antimicrobial Activity

Certain derivatives have been evaluated for their antimicrobial activity, revealing the potential of these compounds to serve as bases for developing new antimicrobial agents. The antimicrobial activities are linked to the structural modifications of these derivatives, indicating the importance of structural optimization in drug discovery (Micky et al., 2006).

Insecticidal Assessment

Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against certain pests. This research highlights the agricultural applications of such compounds, demonstrating their potential in pest management strategies (Fadda et al., 2017).